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Compound of Interest

Compound Name: Autotaxin-IN-4

Cat. No.: B12425906 Get Quote

Disclaimer: The following application notes and protocols are designed for the in vivo

experimental use of Autotaxin inhibitors. As there is limited publicly available information

specifically for "Autotaxin-IN-4," the data and methodologies presented here are based on

well-characterized Autotaxin inhibitors such as GLPG1690 (Ziritaxestat) and IOA-289.

Researchers should adapt these protocols based on the specific properties of their compound

of interest.

Introduction to Autotaxin and its Inhibition
Autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2

(ENPP2), is a secreted enzyme that plays a crucial role in the production of the bioactive

signaling lipid, lysophosphatidic acid (LPA).[1][2][3][4][5] ATX catalyzes the hydrolysis of

lysophosphatidylcholine (LPC) into LPA.[1][2][3][4][5] LPA then binds to at least six G-protein

coupled receptors (LPAR1-6), activating downstream signaling pathways that regulate a wide

range of cellular processes, including cell proliferation, survival, migration, and angiogenesis.[1]

[6][7]

The ATX-LPA signaling axis has been implicated in the pathophysiology of various diseases,

making it an attractive therapeutic target.[8][9] Dysregulation of this pathway is associated with

cancer progression and metastasis, fibrotic diseases such as idiopathic pulmonary fibrosis

(IPF), and inflammatory conditions.[1][6][8][9][10][11][12] Inhibition of Autotaxin activity is a

promising therapeutic strategy to modulate these pathological processes.
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Autotaxin-LPA Signaling Pathway
The following diagram illustrates the central role of Autotaxin in the LPA signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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